Cas no 73024-95-0 (Met-Enkephalin-Arg-Phe H-Tyr-Gly-Gly-Phe-Met-Arg-Phe-OH)
Met-Enkephalin-Arg-Phe H-Tyr-Gly-Gly-Phe-Met-Arg-Phe-OH Chemical and Physical Properties
Names and Identifiers
-
- 1-7-Adrenorphin(human), 7-L-phenylalanine- (9CI)
- TYR-GLY-GLY-PHE-MET-ARG-PHE
- MERF
- Tyr-Gly-Gly-Phe-Met-Arg-Phe-OH
- Tyrosyl-glycyl-glycyl-phenylalanyl-methionyl-arginyl-phenylalanine
- H-Tyr-Gly-Gly-Phe-Met-Arg-Phe-OH
- CHEBI:80265
- Enkephalin-met, arginyl(6)-phenylalanine(7)-
- MFCD00076425
- Met-enkephalin, arg(6)-phe(7)-
- 73024-95-0
- 6-Arg-7-phe-met-enkephalin
- Met-enkephalin-Arg-Phe
- PD150438
- Met-enk-AP
- Yggfmrf
- L-Phenylalanine, N-(N(2)-(N-(N-(N-(N-L-tyrosylglycyl)glycyl)-L-phenylalanyl)-l-methionyl)-L-arginyl)-
- Met-Enkephalin-Arg-Phe (H-L-Tyr-Gly-Gly-L-Phe-L-Met-L-Arg-L-Phe-OH)
- (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[2-[[2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]acetyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-4-methylsulfanylbutanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-phenylpropanoic acid
- Methionine-enkephalin-arginine-phenylalanine
- Enkephalin met, heptapeptide
- (2S,5S,8S,11S,20S)-20-amino-2,11-dibenzyl-5-(3-guanidinopropyl)-21-(4-hydroxyphenyl)-8-(2-(methylthio)ethyl)-4,7,10,13,16,19-hexaoxo-3,6,9,12,15,18-hexaazahenicosan-1-oic acid
- Methionine-enkephalin, arg(6)-phe(7)-
- HY-P4196
- CS-0647109
- enkephalin-Met, Arg(6)-Phe(7)-
- Met-Enkephalin-Arg-Phe H-Tyr-Gly-Gly-Phe-Met-Arg-Phe-OH
-
- MDL: MFCD00076425
- Inchi: 1S/C42H56N10O9S/c1-62-20-18-32(39(58)50-31(13-8-19-46-42(44)45)38(57)52-34(41(60)61)23-27-11-6-3-7-12-27)51-40(59)33(22-26-9-4-2-5-10-26)49-36(55)25-47-35(54)24-48-37(56)30(43)21-28-14-16-29(53)17-15-28/h2-7,9-12,14-17,30-34,53H,8,13,18-25,43H2,1H3,(H,47,54)(H,48,56)(H,49,55)(H,50,58)(H,51,59)(H,52,57)(H,60,61)(H4,44,45,46)/t30-,31-,32-,33-,34-/m0/s1
- InChI Key: KTQKWSPZOZKAEE-LJADHVKFSA-N
- SMILES: S(C)CC[C@@H](C(N[C@H](C(N[C@H](C(=O)O)CC1C=CC=CC=1)=O)CCC/N=C(\N)/N)=O)NC([C@H](CC1C=CC=CC=1)NC(CNC(CNC([C@H](CC1C=CC(=CC=1)O)N)=O)=O)=O)=O
Computed Properties
- Exact Mass: 876.39500
- Monoisotopic Mass: 876.395
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 12
- Hydrogen Bond Acceptor Count: 19
- Heavy Atom Count: 62
- Rotatable Bond Count: 33
- Complexity: 1480
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.9
- Topological Polar Surface Area: 348A^2
Experimental Properties
- Density: 1.38
- Refractive Index: 1.65
- PSA: 345.35000
- LogP: 3.25660
Met-Enkephalin-Arg-Phe H-Tyr-Gly-Gly-Phe-Met-Arg-Phe-OH Security Information
- Storage Condition:-15°C
Met-Enkephalin-Arg-Phe H-Tyr-Gly-Gly-Phe-Met-Arg-Phe-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M245080-2.5mg |
Met-Enkephalin-Arg-Phe H-Tyr-Gly-Gly-Phe-Met-Arg-Phe-OH |
73024-95-0 | 2.5mg |
$ 335.00 | 2022-06-04 | ||
| TRC | M245080-5mg |
Met-Enkephalin-Arg-Phe H-Tyr-Gly-Gly-Phe-Met-Arg-Phe-OH |
73024-95-0 | 5mg |
$ 655.00 | 2022-06-04 | ||
| TRC | M245080-10mg |
Met-Enkephalin-Arg-Phe H-Tyr-Gly-Gly-Phe-Met-Arg-Phe-OH |
73024-95-0 | 10mg |
$ 1055.00 | 2022-06-04 | ||
| AAPPTec | P000775-5mg |
[Met5,Arg6,Phe7]-Enkephalin |
73024-95-0 | 5mg |
$145.00 | 2024-07-19 | ||
| AAPPTec | P000775-10mg |
[Met5,Arg6,Phe7]-Enkephalin |
73024-95-0 | 10mg |
$240.00 | 2024-07-19 | ||
| AAPPTec | P000775-25mg |
[Met5,Arg6,Phe7]-Enkephalin |
73024-95-0 | 25mg |
$480.00 | 2024-07-19 | ||
| abcr | AB477207-5 mg |
Met-Enkephalin-Arg-Phe (H-L-Tyr-Gly-Gly-L-Phe-L-Met-L-Arg-L-Phe-OH); . |
73024-95-0 | 5mg |
€257.50 | 2023-06-15 | ||
| abcr | AB477207-25 mg |
Met-Enkephalin-Arg-Phe (H-L-Tyr-Gly-Gly-L-Phe-L-Met-L-Arg-L-Phe-OH); . |
73024-95-0 | 25mg |
€881.50 | 2023-06-15 | ||
| abcr | AB477207-5mg |
Met-Enkephalin-Arg-Phe (H-L-Tyr-Gly-Gly-L-Phe-L-Met-L-Arg-L-Phe-OH); . |
73024-95-0 | 5mg |
€344.70 | 2025-04-16 | ||
| abcr | AB477207-25mg |
Met-Enkephalin-Arg-Phe (H-L-Tyr-Gly-Gly-L-Phe-L-Met-L-Arg-L-Phe-OH); . |
73024-95-0 | 25mg |
€1125.90 | 2025-04-16 |
Met-Enkephalin-Arg-Phe H-Tyr-Gly-Gly-Phe-Met-Arg-Phe-OH Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on Met-Enkephalin-Arg-Phe H-Tyr-Gly-Gly-Phe-Met-Arg-Phe-OH
Professional Introduction to Met-Enkephalin-Arg-Phe H-Tyr-Gly-Gly-Phe-Met-Arg-Phe-OH (CAS No. 73024-95-0)
Met-Enkephalin-Arg-Phe H-Tyr-Gly-Gly-Phe-Met-Arg-Phe-OH is a synthetic peptide that belongs to the family of opioid peptides, playing a significant role in the field of neuroscience and pharmacology. This compound, with the chemical formula corresponding to its CAS number CAS No. 73024-95-0, is widely recognized for its potential applications in both research and therapeutic contexts. The peptide's structure is meticulously designed to mimic natural endogenous opioids, thereby facilitating studies on pain modulation, mood regulation, and other neurological functions.
The synthesis and characterization of this peptide have been subjects of extensive research due to its complex structure and biological activity. The sequence Met-Enkephalin-Arg-Phe H-Tyr-Gly-Gly-Phe-Met-Arg-Phe-OH incorporates several key amino acids that contribute to its pharmacological properties. Specifically, the presence of tyrosine (Tyr) and glycine (Gly) residues at certain positions enhances its binding affinity to opioid receptors, making it a valuable tool for investigating receptor mechanisms.
In recent years, significant advancements have been made in understanding the therapeutic potential of this peptide. Studies have demonstrated its efficacy in managing chronic pain conditions by interacting with mu-opioid receptors (MORs). The precise arrangement of amino acids in this peptide allows it to exhibit high selectivity for MORs, which is crucial for developing targeted therapies with minimal side effects. This has led to increased interest in exploring its use as an analgesic agent.
Moreover, the peptide has been investigated for its role in modulating mood and behavior. Emerging research suggests that Met-Enkephalin-Arg-Phe H-Tyr-Gly-Gly-Phe-Met-Arg-Phe-OH may influence neurotransmitter systems involved in depression and anxiety. By binding to opioid receptors, it can modulate the release of other neurotransmitters such as serotonin and dopamine, which are critical for emotional regulation. These findings open new avenues for developing novel treatments for mental health disorders.
The synthetic process of producing this peptide involves multiple steps, including solid-phase peptide synthesis (SPPS) or enzymatic cleavage techniques. Each step must be carefully controlled to ensure high purity and yield. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to verify the structural integrity and purity of the final product. These methods are essential for guaranteeing that the peptide meets the stringent requirements for biological studies.
Recent clinical trials have begun to explore the potential of this peptide as a therapeutic agent. Preliminary results indicate that it may offer a safer alternative to traditional opioid medications by reducing the risk of dependence and tolerance. However, further research is needed to fully understand its long-term effects and optimal dosing regimens. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for advancing these studies.
The impact of this peptide extends beyond pain management and mood regulation. It has also been studied for its potential role in neuroprotection against neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of Met-Enkephalin-Arg-Phe H-Tyr-Gly-Gly-Phe-Met-Arg-Phe-OH to interact with opioid receptors may help protect neurons from oxidative stress and inflammation, which are key pathological features of these conditions. This opens up exciting possibilities for future therapeutic interventions.
In conclusion, Met-Enkephalin-Arg-Phe H-Tyr-Gly-Gly-Phe-Met-Arg-Phe-OH (CAS No. 73024-95-0) is a multifaceted peptide with significant implications in both research and clinical settings. Its precise structure allows it to interact with opioid receptors in a highly selective manner, making it a valuable tool for studying pain modulation, mood regulation, and neuroprotection. As research continues to uncover new applications for this peptide, it holds promise as a potential therapeutic agent for various neurological and psychiatric disorders.
73024-95-0 (Met-Enkephalin-Arg-Phe H-Tyr-Gly-Gly-Phe-Met-Arg-Phe-OH) Related Products
- 550-19-6(met-lys-bradykinin)
- 9001-73-4(Papain)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)